Cas no 62663-47-2 (Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-)

• Product Name: Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
• CAS No: 62663-47-2
• MF: C₂₂H₂₉NS
• MW: 339.537364721298
• CID: 436178
• PubChem ID: 71384081
• Update Time: 2025-04-19

Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-methyl-1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
• 2-methyl-1-[3-(4-methylphenyl)sulfanyl-3-phenylpropyl]piperidine
• 2-Methyl-1-{3-[(4-methylphenyl)sulfanyl]-3-phenylpropyl}piperidine
• 62663-47-2
• DTXSID10806358

• Inchi： 1S/C22H29NS/c1-18-11-13-21(14-12-18)24-22(20-9-4-3-5-10-20)15-17-23-16-7-6-8-19(23)2/h3-5,9-14,19,22H,6-8,15-17H2,1-2H3
• InChI Key： QRDZXLXJOXPIKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C(C1C=CC=CC=1)CCN1CCCCC1C

Computed Properties

• Exact Mass: 339.20227
• Monoisotopic Mass: 339.20207110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24